Cas no 89704-59-6 (Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-)

• Product Name: Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-
• CAS No: 89704-59-6
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 591973
• PubChem ID: 23202804
• Update Time: 2025-04-19

Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(1-azetidinylsulfonyl)-2-methoxy-
• 5-(azetidin-1-ylsulfonyl)-2-methoxybenzoic acid
• 89704-59-6
• 5-(Azetidine-1-sulfonyl)-2-methoxybenzoic acid
• DTXSID90631261
• SCHEMBL8541971

• Inchi： 1S/C11H13NO5S/c1-17-10-4-3-8(7-9(10)11(13)14)18(15,16)12-5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,13,14)
• InChI Key： OZMQLRIBYCFSEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(N1CCC1)(=O)=O

Computed Properties

• Exact Mass: 271.05144369g/mol
• Monoisotopic Mass: 271.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.3Ų